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The Maillard Reaction: Formation of Glucose-
Lysine Polymers
The Maillard reaction is a complex cascade of chemical reactions initiated by the condensation

of a reducing sugar, such as glucose, with an amino acid, in this case, lysine. The reaction

proceeds through three main stages: early, intermediate, and advanced, ultimately leading to

the formation of high molecular weight, colored polymers.

The initial step involves the reaction of the carbonyl group of glucose with the primary amino

group of lysine to form a Schiff base. This unstable intermediate then undergoes an Amadori

rearrangement to form a more stable ketoamine, known as the Amadori product (e.g.,

fructoselysine).[1][2][3] The subsequent stages involve numerous degradation and

condensation reactions, including enolization, dehydration, and cyclization, which produce a

wide array of reactive intermediates and finally, the complex polymeric melanoidins.[2][4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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